Cas no 1806728-24-4 (Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C10H8F5NO4/c1-19-7(18)2-4-8(9(11)12)5(3-6(17)16-4)20-10(13,14)15/h3,9H,2H2,1H3,(H,16,17)
- InChI Key: INMLVURLWSFNNI-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC(NC=1CC(=O)OC)=O)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 481
- XLogP3: 1.1
- Topological Polar Surface Area: 64.599
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094171-1g |
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate |
1806728-24-4 | 97% | 1g |
$1,490.00 | 2022-03-31 |
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806728-24-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry
Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806728-24-4, represents a significant compound in the realm of chemical biology and medicinal chemistry. This pyridine derivative has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both difluoromethyl and trifluoromethoxy substituents imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.
The compound's molecular structure, characterized by a pyridine core with hydroxyl, acetate, and halogenated functional groups, positions it as a promising candidate for exploring pharmacological interactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into various drug discovery campaigns. The difluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates, while the trifluoromethoxy moiety contributes to lipophilicity and receptor recognition.
In the context of contemporary research, Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate has been explored in several innovative studies. One notable area of investigation involves its potential as an intermediate in the synthesis of kinase inhibitors. Kinases play a crucial role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The compound's ability to modulate kinase activity has been investigated through both computational modeling and experimental validation. Preliminary results suggest that derivatives of this scaffold exhibit promising inhibitory effects on specific kinases, warranting further exploration.
Furthermore, the hydroxyl and acetate functional groups present in the molecule offer opportunities for further derivatization, allowing chemists to tailor the properties of the compound for specific biological targets. For instance, modifications at the hydroxyl position can introduce new binding interactions or alter solubility characteristics, while the acetate group can be utilized for prodrug strategies or to enhance pharmacokinetic profiles. These attributes make Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate a valuable building block in medicinal chemistry.
The integration of this compound into drug discovery pipelines has been facilitated by recent developments in high-throughput screening technologies. These technologies enable rapid evaluation of large libraries of compounds for biological activity, allowing researchers to identify lead candidates more efficiently. Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate has been incorporated into such screens, where it has shown promise in identifying novel therapeutic entities. Its unique structural features make it particularly suited for targeting enzymes that are challenging to inhibit with traditional small molecules.
The compound's potential extends beyond kinase inhibition; it has also been explored as a precursor for developing antimicrobial agents. The combination of electron-withdrawing groups like difluoromethyl and trifluoromethoxy, along with polar functional groups such as hydroxyl and acetate, creates a molecular architecture that can interact with bacterial enzymes or cell membranes. Preliminary studies have demonstrated that certain derivatives exhibit antibacterial activity against resistant strains of pathogens. This finding underscores the versatility of Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate and highlights its importance in addressing emerging infectious diseases.
In conclusion, Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806728-24-4) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and screening technologies, position it as a valuable tool for drug discovery. Whether used as an intermediate in kinase inhibitors or as a precursor for antimicrobial agents, this compound exemplifies the innovative approaches being employed to address complex biological challenges.
1806728-24-4 (Methyl 3-(difluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)